Cas no 67868-82-0 (BENZALDEHYDE, 2-HYDROXY-3-(METHYLTHIO)-)

• Product Name: BENZALDEHYDE, 2-HYDROXY-3-(METHYLTHIO)-
• CAS No: 67868-82-0
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 3350301
• PubChem ID: 12433395
• Update Time: 2025-05-20

BENZALDEHYDE, 2-HYDROXY-3-(METHYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 2-HYDROXY-3-(METHYLTHIO)-
• 2-Hydroxy-3-(methylthio)benzaldehyde
• SCHEMBL986274
• MB33773
• DB-211697
• 2-HYDROXY-3-(METHYLSULFANYL)BENZALDEHYDE
• 2-Hydroxy-3-methylsulfanyl-benZaldehyde
• MFCD16999042
• DTXSID801289497
• 67868-82-0

• Inchi： 1S/C8H8O2S/c1-11-7-4-2-3-6(5-9)8(7)10/h2-5,10H,1H3
• InChI Key： HYCFWHIAROXTSC-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(SC)=C1O

Computed Properties

• Exact Mass: 168.02450067Da
• Monoisotopic Mass: 168.02450067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.6Ų

Additional information on BENZALDEHYDE, 2-HYDROXY-3-(METHYLTHIO)-

Introduction to BENZALDEHYDE, 2-HYDROXY-3-(METHYLTHIO) and Its Significance in Modern Chemical Research

BENZALDEHYDE, 2-HYDROXY-3-(METHYLTHIO) (CAS No. 67868-82-0) is a versatile organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzaldehyde core structure modified with a hydroxyl group at the 2-position and a methylthio group at the 3-position, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of BENZALDEHYDE, 2-HYDROXY-3-(METHYLTHIO) features a benzene ring substituted with an aldehyde group (CHO), a hydroxyl group (OH), and a methylthio group (SCH₃). This arrangement imparts distinct reactivity patterns, making it a useful building block for the synthesis of more complex molecules. The presence of both electron-donating (hydroxyl) and electron-withdrawing (aldehyde) groups on the aromatic ring allows for diverse chemical transformations, including oxidation, reduction, and coupling reactions.

In recent years, the study of BENZALDEHYDE, 2-HYDROXY-3-(METHYLTHIO) has been extended to explore its potential in drug discovery and development. Researchers have been particularly interested in its ability to serve as a precursor for the synthesis of bioactive molecules. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The hydroxyl and methylthio groups provide multiple sites for functionalization, enabling the creation of structurally diverse compounds with tailored biological activities.

One of the most compelling aspects of BENZALDEHYDE, 2-HYDROXY-3-(METHYLTHIO) is its role in the development of novel therapeutic agents. Recent studies have demonstrated its utility in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and neurodegenerative disorders. The aldehyde group can participate in condensation reactions to form Schiff bases, which are known to exhibit inhibitory effects on various enzymes. Additionally, the hydroxyl and methylthio groups can be further modified to enhance binding affinity to biological targets.

The pharmaceutical industry has also shown interest in BENZALDEHYDE, 2-HYDROXY-3-(METHYLTHIO) due to its potential as a scaffold for drug design. By leveraging its structural features, chemists can develop molecules with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. Furthermore, the compound's ability to undergo selective modifications makes it an attractive candidate for library synthesis efforts aimed at identifying lead compounds for further development.

From a synthetic chemistry perspective, BENZALDEHYDE, 2-HYDROXY-3-(METHYLTHIO) offers numerous advantages as an intermediate. Its reactivity allows for the construction of complex frameworks through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern drug discovery, enabling the rapid assembly of heterocyclic compounds that often serve as key structural motifs in therapeutic agents.

Recent advances in computational chemistry have further enhanced the utility of BENZALDEHYDE, 2-HYDROXY-3-(METHYLTHIO) by facilitating virtual screening and molecular docking studies. These computational approaches allow researchers to predict the binding modes of potential drug candidates with high accuracy, thereby accelerating the drug discovery process. By integrating experimental data with computational models, scientists can optimize the design of molecules derived from this compound to improve their efficacy and selectivity.

The environmental impact of synthesizing and utilizing BENZALDEHYDE, 2-HYDROXY-3-(METHYLTHIO) is another area of growing interest. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods, particularly those employing transition metal catalysts, have been explored as sustainable alternatives to traditional synthetic protocols. These methods not only improve efficiency but also align with global initiatives aimed at promoting sustainable chemistry practices.

In conclusion,BENZALDEHYDE, 2-HYDROXY-3-(METHYLTHIO) (CAS No. 67868-82-0) is a multifaceted compound with significant applications in pharmaceutical research and chemical synthesis. Its unique structural features enable diverse chemical transformations and biological activities, making it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound,BENZALDEHYDE, 2-HYDROXY-3-(METHYLTHIO) is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.